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Known Scientific Information on Aneratrigine

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Aneratrigine

CAS No.: 2097163-74-9

Cat. No.: S12853325

Based on current information, the known details about aneratrigine can be summarized as follows:

Property Description

Mechanism of Action Sodium channel protein type 9 subunit alpha (Nav1.9) blocker [1].

Stated Research Use Neuropathic pain diseases research [1].

CAS Number 2097163-74-9 [1].

Molecular Weight 487.97 g/mol [1].

Chemical Formula C19H20CIF2N502S2 [1].

Commercial Available for "research use only" from chemical suppliers (e.g.,

Availability MedChemExpress) [1].

Development Status Preclinical research compound; no clinical trial data found in search results.

Research Context and Deeper Insights

While direct data on aneratrigine is sparse, the search results provide crucial context about its target and the

field of neuropathic pain research.
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¢ The Significance of Nav1.9 as a Target: Aneratrigine is described as a blocker of the Nav1.9
sodium channel, which is preferentially expressed in peripheral nociceptors (pain-sensing neurons)
[2]. Targeting specific sodium channels in nociceptors is a validated strategy for developing non-
opioid analgesics, as demonstrated by the recent FDA approval of suzetrigine, a Nav1.8 inhibitor, for
acute pain [2].

¢ Distinction from Other Sodium Channel Blockers: It is important to distinguish aneratrigine from
other sodium channel blockers investigated for neuropathic pain, such as lamotrigine (which targets
other sodium channel subtypes) [3]. Their mechanisms and potential applications may differ
significantly.

Experimental Models for Neuropathic Pain Research

Should your research involve experimental validation of aneratrigine, here are well-established preclinical
models commonly used in the field. The table below summarizes key models, and the diagram illustrates a

general workflow for in vivo efficacy assessment.
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General Workflow for In Vivo Efficacy Assessment

Neuropathic Pain
Model Induction

Spinal Nerve Ligation Chemotherapy-Induced Chronic Constriction Spared Nerve Injury
(SNL) Neuropathy (CIPN) Injury (CCI) (SNI)

Post-operative
Recovery & Baseline
Assessment

Treatment
Administration
(e.g., Aneratrigine)

Behavioral Pain
Assessment

Tissue Collection & Mechanical Allodynia Thermal Hyperalgesia Spontaneous Pain
Ex Vivo Analysis (von Frey filaments) (Hargreaves test) Behaviors

Molecular Studies Immunohistochemistry Protein/RNA
(DRG, Spinal Cord) (Glia, Markers) Expression

Click to download full resolution via product page

General Workflow for In Vivo Efficacy Assessment

Model Name Key Features & Application Reference
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| Spinal Nerve Ligation (SNL) | - Tight ligation of L5/L6 spinal nerves.

¢ Robust, long-lasting mechanical allodynia.

¢ Allows for specific study of injured DRG neurons. [4] [5] | Kim and Chung, 1992 | | Chemotherapy-
Induced Peripheral Neuropathy (CIPN) | - Mimics neuropathic pain from chemotherapeutics.

o Different drugs (e.g., vincristine, paclitaxel) affect different nerve fiber types. [5] | Hsieh et al., 2020 | |
Chronic Constriction Injury (CCI) | - Four loose ligatures around the sciatic nerve.

e Combines injury with inflammation.

e Useful for studying decompression. [5] | Bennett and Xie, 1988 | | Spared Nerve Injury (SNI) | -
Lesion of two of three terminal sciatic branches, sparing the sural nerve.

¢ Robust mechanical allodynia.

e Low local inflammation. [5] | Decosterd and Woolf, 2000 |

Interpretation and Next Steps for Researchers

The available information suggests that aneratrigine is an early-stage research compound.

e Current Status: Aneratrigine is a preclinical research compound targeting the Nav1.9 channel. Its
development appears to be behind that of other sodium channel blockers, such as suzetrigine
(Nav1.8 inhibitor), which has progressed through clinical trials [2].

e Suggested Research Actions:

o Consult Specific Scientific Literature: Conduct a detailed search on platforms like PubMed
and Google Scholar using the CAS number (2097163-74-9) and the compound name.

o Investigate the Target: Deepen your research into the Nav1.9 channel's role in neuropathic
pain pathophysiology, as understanding the target can provide insights into the compound's
potential utility [2].

o Explore Related Programs: Review public data from initiatives like the NIH PRECISION
Human Pain Network, which aims to molecularly profile human nociceptors and may provide
valuable data on relevant targets like Nav1.9 [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Aneratrigine | Sodium Channel Blocker [medchemexpress.com]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/38880529/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7767346/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7767346/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7767346/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7767346/
https://www.smolecule.com/products/s12853325?utm_src=pdf-body
https://www.smolecule.com/products/s12853325?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12279253/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12279253/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12279253/
https://www.smolecule.com/products/s12853325?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/aneratrigine.html?srsltid=AfmBOorvGVHLmSXkYFBDF9SCVrRsDJrSbgk9n3btmZBfY_fno1mjqpvs
https://www.smolecule.com/products/s12853325?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

2. Human pain neuroscience and the next generation of pain ... [pmc.ncbi.nim.nih.gov]
3. Intrathecal Lamotrigine Attenuates Mechanical Allodynia and ... [pmc.ncbi.nlm.nih.gov]
4. An experimental model to study neuropathic pain in rats ... [pubmed.nchi.nlm.nih.gov]
5. Peripheral Neuropathic Pain: From Experimental Models to ... [pmc.ncbi.nim.nih.gov]

To cite this document: Smolecule. [Known Scientific Information on Aneratrigine]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b12853325#aneratrigine-

neuropathic-pain-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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